2,5-dichloro-4-methoxy-N-(2-phenylethyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-4-methoxy-N-(2-phenylethyl)benzenesulfonamide
• InChI: InChI=1S/C15H15Cl2NO3S/c1-21-14-9-13(17)15(10-12(14)16)22(19,20)18-8-7-11-5-3-2-4-6-11/h2-6,9-10,18H,7-8H2,1H3
• InChI Key: YVHAGLAZAFBIFK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1Cl)S(=O)(=O)NCCC2=CC=CC=C2)Cl
• Molecular Formula: C15H15Cl2NO3S
• Molecular Weight: 360.3 g/mol

Description

2,5-dichloro-4-methoxy-N-(2-phenylethyl)benzenesulfonamide, also known as DCMPS, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Pharmacological Properties and Clinical Use

• Metoclopramide is a compound with somewhat related structural features, used in various gastrointestinal disorders. Its pharmacological properties include promoting gastric emptying and reducing vomiting. The compound acts on the motility of the gastrointestinal tract, showing effects like improved resting tone of the oesophageal sphincter and accelerated gastric emptying (Pinder et al., 2012).

Environmental Impact and Biodegradation

• Methoxychlor and parabens , as examples of chemicals with structural similarities to various synthetic compounds, have been studied for their environmental impacts. Methoxychlor, a chlorinated hydrocarbon pesticide, exhibits estrogenic activity, affecting fertility and development in exposed organisms (Cummings, 1997). Parabens, used as preservatives, have been noted for their occurrence in water bodies, hinting at the environmental persistence and potential endocrine-disrupting effects of similar compounds (Haman et al., 2015).

Potential for Remediation Strategies

• The persistence of chlorobenzenes in the environment and their removal strategies, including biodegradation, could offer insights into handling the environmental impact of structurally related compounds. This review highlights the environmental risk posed by chlorobenzenes and discusses dechlorination and biodegradation as key processes for their remediation in the soil (Brahushi et al., 2017).

Antimicrobial Potential

• Benzofuran derivatives have been explored for their antimicrobial properties, suggesting that similar structural features in other compounds might also offer antimicrobial potential. These derivatives show a broad range of biological activities, making them interesting candidates for the development of new antimicrobial agents (Hiremathad et al., 2015).